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Compound of Interest

Compound Name: 2,4-Dinitrophenyl acetate

Cat. No.: B1203105

Essential Safety and Handling Guide for 2,4-
Dinitrophenyl Acetate

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling 2,4-Dinitrophenyl acetate. The
following procedures are critical for minimizing risks and ensuring a safe laboratory
environment.

1. Hazard Assessment and Control

2,4-Dinitrophenyl acetate is a chemical that requires careful handling due to its potential
hazards. Based on data from similar dinitrophenyl compounds, it should be treated as a
substance that may cause skin, eye, and respiratory tract irritation.[1] Some related compounds
are classified as acutely toxic, flammable, and potentially explosive under specific conditions,
such as when dry or heated.[2] Therefore, a conservative approach to handling, assuming high
toxicity and potential for irritation, is recommended.

2. Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to prevent exposure. The following
PPE must be worn at all times when handling 2,4-Dinitrophenyl acetate:
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e Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also
be worn where there is a risk of splashing.

¢ Skin Protection:

o Gloves: Double-gloving with nitrile gloves is required.[2] Gloves must be inspected before
use and changed immediately upon any sign of contamination.

o Lab Coat: A flame-retardant and chemically resistant lab coat is necessary.
o Clothing: Long pants and closed-toe shoes are mandatory.

o Respiratory Protection: All work with 2,4-Dinitrophenyl acetate should be conducted within
a certified chemical fume hood to prevent inhalation of dust or vapors.[2] If exposure limits
are exceeded, a full-face respirator should be used.[3]

Quantitative Data Summary

Property Value Source
Yellow to orange crystalline

Appearance [4]
powder

Molecular Formula CsHeN20s6 [3114]

Molecular Weight 226.14 g/mol [3][4]

State at Room Temperature Solid [4]

Solubility

Insoluble in water; soluble in
organic solvents like ethyl
acetate, acetone, and
benzene.

[4]

3. Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is crucial for the safe handling of 2,4-Dinitrophenyl acetate. The
following diagram and steps outline the standard operating procedure.
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Preparation

Don Appropriate PPE

Verify Fume Hood Functionality

Gather All Necessary Materials

Ensure Spill Kit is Accessible

Weigh Compound in Fume Hood

:

Dissolve/Use in Reaction

:

Label All Containers

Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly
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Waste Collection

Solid Waste in Labeled Container Liquid Waste in Labeled Container Contaminated PPE in Separate Labeled Bag

Temporaily Storage

Store in Designated Satellite Accumulation Area

Final Disposal

Arrange for Pickup by EHS

Complete Hazardous Waste Manifest

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1203105#personal-protective-equipment-for-
handling-2-4-dinitrophenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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